Cas no 1261957-18-9 (5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine)

• Product Name: 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine
• CAS No: 1261957-18-9
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD18312474
• CID: 2765975
• PubChem ID: 53218192
• Update Time: 2025-06-25

5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95%
• Methyl 4-chloro-3-(6-oxo-1,6-dihydropyridin-3-yl)benzoate
• MFCD18312474
• DTXSID30683183
• 5-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-2-HYDROXYPYRIDINE
• 1261957-18-9
• 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine

• MDL： MFCD18312474
• Inchi： 1S/C13H10ClNO3/c1-18-13(17)8-2-4-11(14)10(6-8)9-3-5-12(16)15-7-9/h2-7H,1H3,(H,15,16)
• InChI Key： QDROQXWAXJFFHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 263.035
• Monoisotopic Mass: 263.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.9

Additional information on 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine

Recent Advances in the Study of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine (CAS: 1261957-18-9)

The compound 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine (CAS: 1261957-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the unique structural features of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine, which contribute to its ability to interact with specific biological targets. The compound's chloro and methoxycarbonyl substituents are believed to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the compound's interaction mechanisms with target proteins.

In vitro and in vivo studies have demonstrated promising results for 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine in various disease models. Notably, the compound has shown potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may exhibit anticancer properties by modulating key signaling pathways in tumor cells.

The synthesis of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine has also been optimized in recent research. Novel synthetic routes have been developed to improve yield and purity, making the compound more accessible for further pharmacological evaluation. These advancements are crucial for scaling up production and facilitating preclinical studies.

Despite these promising findings, challenges remain in the development of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and evaluating its efficacy in more complex disease models.